3-Fluoro-N-(3-methoxypropyl)-2-nitroaniline
Description
3-Fluoro-N-(3-methoxypropyl)-2-nitroaniline is an important chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is an aromatic amine that contains a nitro group and a fluorine atom and is commonly referred to as FMNA.
Scientific Research Applications
Dye and Pharmaceutical Intermediates
- 4-Fluoro-3-nitroaniline, a compound closely related to 3-Fluoro-N-(3-methoxypropyl)-2-nitroaniline, has been identified as an important intermediate in the manufacturing of dyes, pharmaceuticals, and insecticides (Bil, 2007).
Synthesis and Chemical Reactions
- Studies on the photosubstitution of related compounds like 2-fluoro-4-nitroanisole with n-hexylamine shed light on different triplet excited states and their role in chemical synthesis (Pleixats & Marquet, 1990).
- The synthesis of alkali-clearable azo disperse dyes based on naphthalimide derivatives, incorporating compounds like 4-fluorosulfonyl-2-nitroaniline, demonstrates its application in fabric dyeing (Parvizi, Khosravi, Moradian, & Gharanjig, 2009).
Material Sciences and Engineering
- Research on the fabrication of silica particles functionalized with chromophores and amino groups using compounds like 4-fluoro-3-nitroaniline highlights its potential in developing new materials (Roth et al., 2006).
- The development of polymers with enzymatically degradable bonds, using compounds such as oligopeptidyl-p-nitroanilide side-chains, is another area of application, particularly in drug delivery systems (Duncan et al., 1983).
Analytical Chemistry
- In analytical chemistry, derivatives of 3-Fluoro-N-(3-methoxypropyl)-2-nitroaniline can be used in high-performance liquid chromatography for sensitive detection of amino acids (Watanabe & Imai, 1981).
properties
IUPAC Name |
3-fluoro-N-(3-methoxypropyl)-2-nitroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2O3/c1-16-7-3-6-12-9-5-2-4-8(11)10(9)13(14)15/h2,4-5,12H,3,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNUFIPZYRPMKKD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1=C(C(=CC=C1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-N-(3-methoxypropyl)-2-nitroaniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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